Cas no 54952-18-0 (Benzene, 1,1'-thiobis[4-[(4-nitrophenyl)thio]-)
54952-18-0 structure
Product Name:Benzene, 1,1'-thiobis[4-[(4-nitrophenyl)thio]-
CAS No:54952-18-0
MF:C24H16N2O4S3
MW:492.589841842651
CID:353228
PubChem ID:12311555
Update Time:2025-04-19
Benzene, 1,1'-thiobis[4-[(4-nitrophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,1'-thiobis[4-[(4-nitrophenyl)thio]-
- 1-nitro-4-[4-[4-(4-nitrophenyl)sulfanylphenyl]sulfanylphenyl]sulfanylbenzene
- SCHEMBL3328543
- DTXSID50487261
- 54952-18-0
-
- Inchi: 1S/C24H16N2O4S3/c27-25(28)17-1-5-19(6-2-17)31-21-9-13-23(14-10-21)33-24-15-11-22(12-16-24)32-20-7-3-18(4-8-20)26(29)30/h1-16H
- InChI Key: MDRWWLCWGBMTEH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)SC1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)SC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 492.02738
- Monoisotopic Mass: 492.02722052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 168Ų
Experimental Properties
- PSA: 86.28
Benzene, 1,1'-thiobis[4-[(4-nitrophenyl)thio]- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
54952-18-0 (Benzene, 1,1'-thiobis[4-[(4-nitrophenyl)thio]-) Related Products
- 101-59-7(4-Amino-4'-nitrodiphenyl sulfide)
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- 701-57-5(4-Nitrothioanisole)
- 2524-76-7(3-Nitrothioanisole)
- 1223-31-0(Bis(4-nitrophenyl) Sulfide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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